Cas no 835629-14-6 (Benzenesulfonamide, N-[1-(3,4-dimethoxyphenyl)ethyl]-4-methyl-)

Benzenesulfonamide, N-[1-(3,4-dimethoxyphenyl)ethyl]-4-methyl- structure
835629-14-6 structure
Product Name:Benzenesulfonamide, N-[1-(3,4-dimethoxyphenyl)ethyl]-4-methyl-
CAS No:835629-14-6
MF:C17H21NO4S
MW:335.417943716049
CID:669077
PubChem ID:11450488
Update Time:2025-04-19

Benzenesulfonamide, N-[1-(3,4-dimethoxyphenyl)ethyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, N-[1-(3,4-dimethoxyphenyl)ethyl]-4-methyl-
    • N-[1-(3,4-dimethoxyphenyl)ethyl]-4-methylbenzenesulfonamide
    • AKOS003962060
    • 835629-14-6
    • DTXSID20466326
    • Inchi: 1S/C17H21NO4S/c1-12-5-8-15(9-6-12)23(19,20)18-13(2)14-7-10-16(21-3)17(11-14)22-4/h5-11,13,18H,1-4H3
    • InChI Key: JEISXDSZAKLGBM-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(NC(C)C1C=CC(=C(C=1)OC)OC)(=O)=O

Computed Properties

  • Exact Mass: 335.11912932g/mol
  • Monoisotopic Mass: 335.11912932g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 454
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 73Ų
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